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Compound of Interest

Compound Name:
Methyl 5-bromo-1H-pyrazole-3-

carboxylate

CAS No.: 1328893-17-9

Cat. No.: B578490

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthetic pathways and

experimental protocols for the key intermediates of chlorantraniliprole, a potent anthranilic

diamide insecticide. The synthesis of chlorantraniliprole is a convergent process, primarily

involving the preparation of two key fragments that are subsequently coupled.[1] This

document outlines the methodologies for synthesizing these critical intermediates, presenting

quantitative data in structured tables and detailed experimental procedures.

Core Intermediates in Chlorantraniliprole Synthesis
The industrial production of chlorantraniliprole predominantly relies on the amide coupling of

two main intermediates[2]:

2-amino-5-chloro-N,3-dimethylbenzamide

3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid
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The final coupling of these intermediates can be achieved through direct amide bond formation

or via a two-step process involving a benzoxazinone intermediate.[2]

Synthesis of Intermediate 1: 2-amino-5-chloro-N,3-
dimethylbenzamide
A prevalent and efficient method for the synthesis of this substituted anthranilamide

intermediate begins with 2-nitro-3-methylbenzoic acid.[2] The synthetic pathway involves the

reduction of the nitro group, chlorination of the aromatic ring, and subsequent amidation.

Experimental Protocol: Synthesis of 2-amino-5-chloro-
N,3-dimethylbenzamide
This protocol is based on a multi-step synthesis starting from 2-nitro-3-methylbenzoic acid.[2][3]

Step 1: Reduction of 2-nitro-3-methylbenzoic acid

In a suitable reaction vessel, suspend 2-nitro-3-methylbenzoic acid in a solvent such as

ethanol.

Add a catalyst, for example, Raney nickel.

Pressurize the vessel with hydrogen gas (e.g., 0.2 MPa) and heat to approximately 50°C.[2]

Maintain the reaction for several hours until completion, which can be monitored by

techniques like TLC or HPLC.

After the reaction is complete, filter off the catalyst and concentrate the solvent under

reduced pressure to obtain 2-amino-3-methylbenzoic acid.

Step 2: Chlorination of 2-amino-3-methylbenzoic acid

Suspend the 2-amino-3-methylbenzoic acid obtained from the previous step in an organic

solvent like dichloroethane.[3][4]

Heat the mixture to 50°C with stirring.[4]
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Introduce chlorine gas into the reaction mixture.[3]

Upon completion of the reaction, cool the mixture to room temperature.

The product, 2-amino-5-chloro-3-methylbenzoic acid, can be isolated by filtration.[3]

Step 3: Amidation to form 2-amino-5-chloro-N,3-dimethylbenzamide

The 2-amino-5-chloro-3-methylbenzoic acid can be converted to the final intermediate

through several methods, including reaction with methylamine.[5] One approach involves the

formation of a benzoxazinone intermediate followed by ring-opening with methylamine.[1]

Alternatively, the carboxylic acid can be activated, for example, with N,N'-

diisopropylcarbodiimide and 1-hydroxybenzotriazole, and then reacted with methylamine to

yield 2-amino-5-chloro-N,3-dimethylbenzamide.[6] A patent describes a process where the

reaction with methylamine can achieve a yield of 92% or higher.[6]

Quantitative Data for the Synthesis of 2-amino-5-chloro-
N,3-dimethylbenzamide
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Starting Material
Key
Transformation
Steps

Reported Yield Reference

3-methyl-2-

nitrobenzoic acid

methyl ester

1. Catalytic

Hydrogenation 2.

Chlorination 3.

Reaction with

methylamine gas

75.1% (total for three

steps)
[5]

2-ethoxymoyl-3-

methylbenzoic acid
Three-step reaction

81.8% (total for three

steps)
[5]

3-methyl-2-

nitrobenzoyl

methylamine

Catalytic

hydrogenation
95% [5]

Toluene

Multi-step synthesis

including oxidation,

chlorination, and

amidation

>92% [6]

Synthesis of Intermediate 2: 3-bromo-1-(3-chloro-2-
pyridinyl)-1H-pyrazole-5-carboxylic acid
A common and industrially viable route for the synthesis of this pyrazole carboxylic acid

derivative starts from 2,3-dichloropyridine.[2] This pathway involves several key

transformations including hydrazino-substitution, cyclization, bromination, oxidation, and

hydrolysis.[2]

Experimental Protocol: Synthesis of 3-bromo-1-(3-
chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid
Step 1: Hydrazino-substitution

React 2,3-dichloropyridine with hydrazine hydrate in a solvent such as ethanol.

Heat the reaction mixture under reflux to yield (3-chloropyridin-2-yl)-hydrazine.[2]
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Step 2: Cyclization with Diethyl Maleate

The resulting hydrazine derivative is condensed with diethyl maleate in the presence of a

base like sodium ethoxide.

This step forms the pyrazolidinone ring.[2]

Step 3: Bromination

The pyrazolidinone intermediate is treated with a brominating agent such as phosphorus

oxybromide in a solvent like acetonitrile.[2]

Step 4: Oxidation

The subsequent pyrazoline is oxidized to the corresponding pyrazole.[2] Potassium

persulfate can be used as the oxidizing agent.[7][8]

Step 5: Hydrolysis

The ester group is hydrolyzed to the carboxylic acid. This is typically achieved by treating the

ethyl ester with a base like sodium hydroxide in aqueous methanol.[2][7]

The reaction is followed by acidification with an acid such as hydrochloric acid to a pH of 2 to

precipitate the product.[2][7]

The crude product can be purified by recrystallization from a solvent like isopropanol to

afford a purity of over 99.5%.[7]

Quantitative Data for the Synthesis of 3-bromo-1-(3-
chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid
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Starting
Material

Key
Transformatio
n Steps

Reported Yield Purity Reference

2,3-

dichloropyridine

Hydrazinolysis,

Cyclization,

Bromination,

Dehydrogenation

, Hydrolysis

41.3–41.87%

(total)
≥98% [8]

Ethyl 3-bromo-1-

(3-chloro-2-

pyridinyl)-1H-

pyrazole-5-

carboxylate

Hydrolysis >47% (overall) 99.69% [7]

Ethyl 3-bromo-1-

(3-chloropyridin-

2-yl)-1H-

pyrazole-5-

carboxylate

Hydrolysis with

NaOH in

methanol

70% Not specified [8]

3-

aminocrotononitri

le

Cyclization,

Bromination,

Oxidation,

Condensation

Good yield Not specified [9]

Visualized Synthetic Pathways
Synthesis of 2-amino-5-chloro-N,3-dimethylbenzamide

2-Nitro-3-methylbenzoic acid 2-Amino-3-methylbenzoic acid

Reduction
(e.g., H2, Raney Ni) 2-Amino-5-chloro-3-methylbenzoic acid

Chlorination
(e.g., Cl2) 2-Amino-5-chloro-N,3-dimethylbenzamide

Amidation
(e.g., with methylamine)

Click to download full resolution via product page

Caption: Synthetic pathway for 2-amino-5-chloro-N,3-dimethylbenzamide.
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Synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-
pyrazole-5-carboxylic acid

2,3-Dichloropyridine (3-chloropyridin-2-yl)-hydrazine

Hydrazino-substitution
(Hydrazine hydrate) Pyrazolidinone intermediate

Cyclization
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Bromination
(e.g., POBr3) Ethyl 3-bromo-1-(3-chloro-2-pyridinyl)

-1H-pyrazole-5-carboxylate

Oxidation
(e.g., K2S2O8) 3-Bromo-1-(3-chloro-2-pyridinyl)

-1H-pyrazole-5-carboxylic acid

Hydrolysis
(e.g., NaOH, then HCl)

Click to download full resolution via product page

Caption: Synthetic route for 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid.

Final Coupling Reaction to Synthesize
Chlorantraniliprole
The final step in the synthesis is the coupling of the two key intermediates.[2]

Experimental Protocol: Final Coupling
In a reaction vessel, combine 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid

and 2-amino-5-chloro-N,3-dimethylbenzamide in a suitable solvent like acetonitrile.[1]

Add a base, such as 3-methylpyridine, to the mixture.[1]

Cool the reaction mixture to approximately -5°C.[1]

Slowly add a solution of methanesulfonyl chloride in acetonitrile dropwise, maintaining the

temperature between -5 to 0°C.[1]

After the addition is complete, stir the mixture at this temperature for about 15 minutes.[1]

Perform a standard work-up, which may include washing with water and extracting with an

organic solvent.

The crude chlorantraniliprole can be purified by recrystallization.[1]

Logical Workflow for Chlorantraniliprole Synthesis
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Intermediate 1 Synthesis Intermediate 2 Synthesis
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Caption: Convergent synthesis strategy for chlorantraniliprole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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